Cas no 62462-05-9 (Methyl 5-methoxy-3-oxopentanoate)

Methyl 5-methoxy-3-oxopentanoate is a versatile organic compound characterized by its 5-methoxy and 3-oxo functional groups. It is widely utilized in organic synthesis due to its ability to facilitate cross-coupling reactions and its compatibility with various reagents. This compound offers high purity and stability, making it an ideal building block for the synthesis of complex organic molecules.
Methyl 5-methoxy-3-oxopentanoate structure
62462-05-9 structure
Product Name:Methyl 5-methoxy-3-oxopentanoate
CAS No:62462-05-9
MF:C7H12O4
MW:160.167782783508
MDL:MFCD00042840
CID:529276
PubChem ID:542416
Update Time:2025-06-25

Methyl 5-methoxy-3-oxopentanoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-methoxy-3-oxopentanoate
    • 5-METHOXY-3-OXOVALERIC ACID METHYL ESTER
    • Methyl 5-Methoxy-3-oxovalerate
    • Pentanoic acid, 5-methoxy-3-oxo-, methyl ester
    • 3-Keto-5-methoxyvaleric Acid Methyl Ester
    • Methyl 3-Keto-5-methoxyvalerate
    • 5-methoxy-3-oxo-pentanoic acid methyl ester
    • OPURNNHYTATPKM-UHFFFAOYSA-N
    • Nazarov reagent
    • Methyl5-Methoxy-3-oxovalerate
    • Methyl-5-methoxy-3-oxovalerate
    • methyl 5-methoxy-3-oxo-valerate
    • Methyl 5-methoxy-3-oxopentanoate #
    • SY003567
    • CS-0187518
    • 62462-05-9
    • MFCD00042840
    • M0812
    • EN300-1127940
    • NS00056009
    • AKOS015852570
    • DTXSID10978029
    • T72723
    • SCHEMBL294521
    • DB-007075
    • EINECS 263-553-9
    • Methyl 5-methoxy-3-oxovalerate, technical, >=85% (GC)
    • AS-64549
    • MDL: MFCD00042840
    • Inchi: 1S/C7H12O4/c1-10-4-3-6(8)5-7(9)11-2/h3-5H2,1-2H3
    • InChI Key: OPURNNHYTATPKM-UHFFFAOYSA-N
    • SMILES: O(C)CCC(CC(=O)OC)=O

Computed Properties

  • Exact Mass: 160.07400
  • Monoisotopic Mass: 160.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: -0.2
  • Topological Polar Surface Area: 52.6

Experimental Properties

  • Color/Form: Black yellow transparent liquid
  • Density: 1.10 g/mL at 20 °C(lit.)
  • Boiling Point: 69°C/1mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:219.2°F
    Degrees Celsius:104°C
  • Refractive Index: n20/D 1.44
  • PSA: 52.60000
  • LogP: 0.15510
  • Solubility: Not determined

Methyl 5-methoxy-3-oxopentanoate Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3

Methyl 5-methoxy-3-oxopentanoate Customs Data

  • HS CODE:2918990090
  • Customs Data:

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Methyl 5-methoxy-3-oxopentanoate Pricemore >>

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